Cas no 2137447-24-4 (5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

5-(Aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a specialized tetrahydroisoquinoline derivative with a carboxyl group and an aminomethyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid tetrahydroisoquinoline scaffold provides structural stability, while the functional groups enable further derivatization for applications in medicinal chemistry, such as the development of enzyme inhibitors or receptor modulators. The compound's methyl substitution at the 7-position enhances its lipophilicity, potentially improving membrane permeability in biological systems. Its well-defined stereochemistry and high purity make it suitable for precise synthetic applications, particularly in the design of bioactive molecules targeting neurological or cardiovascular pathways.
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid structure
2137447-24-4 structure
Product Name:5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
CAS No:2137447-24-4
MF:C12H16N2O2
MW:220.267642974854
CID:5940001
PubChem ID:165740772
Update Time:2025-10-31

5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • 2137447-24-4
    • EN300-1124532
    • Inchi: 1S/C12H16N2O2/c1-7-2-8(5-13)10-4-11(12(15)16)14-6-9(10)3-7/h2-3,11,14H,4-6,13H2,1H3,(H,15,16)
    • InChI Key: UDBPGUPVGTXHGI-UHFFFAOYSA-N
    • SMILES: OC(C1CC2C(CN)=CC(C)=CC=2CN1)=O

Computed Properties

  • Exact Mass: 220.121177757g/mol
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 75.4Ų

5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1124532-0.05g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4 95%
0.05g
$1836.0 2023-10-26
Enamine
EN300-1124532-0.1g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4 95%
0.1g
$1923.0 2023-10-26
Enamine
EN300-1124532-0.25g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4 95%
0.25g
$2011.0 2023-10-26
Enamine
EN300-1124532-0.5g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4 95%
0.5g
$2098.0 2023-10-26
Enamine
EN300-1124532-1.0g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4
1g
$2186.0 2023-06-09
Enamine
EN300-1124532-2.5g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4 95%
2.5g
$4286.0 2023-10-26
Enamine
EN300-1124532-5.0g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4
5g
$6339.0 2023-06-09
Enamine
EN300-1124532-10.0g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4
10g
$9400.0 2023-06-09
Enamine
EN300-1124532-1g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4 95%
1g
$2186.0 2023-10-26
Enamine
EN300-1124532-5g
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2137447-24-4 95%
5g
$6339.0 2023-10-26

Additional information on 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Recent Advances in the Study of 5-(Aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS: 2137447-24-4)

The compound 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2137447-24-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This tetrahydroisoquinoline derivative has been investigated for its role in modulating various biological pathways, particularly those related to neurological disorders and cardiovascular diseases. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key advancements in the study of this compound is the development of efficient synthetic routes that allow for the production of high-purity material in scalable quantities. Researchers have employed innovative strategies such as asymmetric catalysis and multi-step organic synthesis to achieve enantioselective production, which is critical for its biological activity. These synthetic approaches have been detailed in recent publications, highlighting the importance of stereochemistry in the compound's efficacy.

Pharmacological studies have demonstrated that 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with GABA receptors and dopamine transporters, suggesting potential applications in the treatment of anxiety, depression, and Parkinson's disease. In vitro and in vivo studies have provided evidence of its neuroprotective effects, with minimal off-target activity, making it a candidate for further preclinical development.

In addition to its neurological effects, recent research has explored the compound's potential in cardiovascular therapeutics. Studies indicate that it may act as a vasodilator and possess anti-inflammatory properties, which could be beneficial in managing hypertension and atherosclerosis. These findings are supported by molecular docking simulations and binding affinity assays, which have identified key interactions with target proteins involved in vascular regulation.

Despite these promising results, challenges remain in the development of 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural optimization and pharmacokinetic studies. Current efforts are focused on designing prodrugs and formulation strategies to enhance its delivery and efficacy.

In conclusion, the latest research on 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2137447-24-4) underscores its potential as a versatile scaffold for drug development. Its dual activity in neurological and cardiovascular systems positions it as a valuable candidate for multidisciplinary research. Future studies will likely focus on translational applications, including clinical trials, to fully realize its therapeutic promise.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd